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Compound of Interest

Compound Name: a-TGF (34-43), rat

Cat. No.: B12406753 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

a-TGF (34-43), rat, is a synthetic decapeptide fragment corresponding to amino acid residues

34-43 of rat transforming growth factor-alpha (TGF-α). This fragment encompasses the third

disulfide loop of TGF-α and functions as a competitive antagonist of the full-length protein.[1][2]

By binding to the Epidermal Growth Factor Receptor (EGFR), a-TGF (34-43) inhibits the

mitogenic and other cellular effects induced by TGF-α and Epidermal Growth Factor (EGF).[2]

These application notes provide detailed protocols for the preparation of stock solutions and an

overview of its mechanism of action for use in research and drug development.

Quantitative Data Summary
The following table summarizes the key quantitative data for a-TGF (34-43), rat.
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Property Value Reference(s)

Molecular Weight 1078.23 g/mol [3]

Molecular Formula C₄₄H₆₇N₁₅O₁₃S₂ [3][4]

Amino Acid Sequence

Cys-His-Ser-Gly-Tyr-Val-Gly-

Val-Arg-Cys (Disulfide bridge

between Cys¹ and Cys¹⁰)

[1]

Appearance Lyophilized powder [4]

Purity
Typically >95% (Varies by

supplier)

Storage (Lyophilized) -20°C [1][5]

Storage (in Solvent) -80°C [5]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized a-TGF (34-43),
Rat to Prepare a High-Concentration Stock Solution
This protocol describes the preparation of a high-concentration stock solution of a-TGF (34-43),
rat in Dimethyl Sulfoxide (DMSO).

Materials:

Lyophilized a-TGF (34-43), rat peptide

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:
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Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming inside the

vial upon opening.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.

Solvent Addition: Based on the desired stock concentration, carefully add the appropriate

volume of DMSO to the vial. For example, to prepare a 10 mM stock solution (assuming 1

mg of peptide):

Volume of DMSO = (Mass of peptide in mg / Molecular Weight in g/mol ) / Desired

concentration in M * 1000

Volume of DMSO = (1 mg / 1078.23 g/mol ) / 0.010 M * 1000 = 92.7 µL

Note: A common starting stock concentration is 1-10 mM. One supplier suggests a mother

liquor concentration of up to 40 mg/mL can be achieved by dissolving 2 mg in 50 µL of

DMSO.[5]

Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is

completely dissolved. If necessary, sonication in a water bath for a few minutes can aid

dissolution. The resulting solution should be clear and free of particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

low-protein binding microcentrifuge tubes. This minimizes waste and prevents degradation

from repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term stability.[5]

Protocol 2: Preparation of Working Solutions for In Vitro
and In Vivo Studies
This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare

working solutions for various experimental applications.

Materials:

High-concentration stock solution of a-TGF (34-43), rat in DMSO
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Appropriate sterile buffer or cell culture medium (e.g., PBS, DMEM, RPMI-1640)

Sterile polypropylene tubes

Procedure for In Vitro Working Solutions:

Determine Final Concentration: The optimal working concentration should be determined

experimentally for each cell line and assay. A starting point for antagonist activity can be a

10- to 100-fold molar excess relative to the concentration of TGF-α or EGF being used.

Serial Dilution: Perform serial dilutions of the DMSO stock solution into the desired aqueous

buffer or cell culture medium.

Important: To avoid precipitation, it is crucial to add the DMSO stock to the aqueous

solution and mix immediately. The final concentration of DMSO in the working solution

should be kept low (typically <0.5%) to minimize solvent-induced cellular toxicity.

Example Dilution: To prepare a 1 µM working solution from a 10 mM stock:

First, prepare an intermediate dilution by adding 1 µL of the 10 mM stock to 99 µL of sterile

buffer (resulting in a 100 µM solution).

Then, add 10 µL of the 100 µM intermediate dilution to 990 µL of cell culture medium to

achieve a final concentration of 1 µM.

Procedure for In Vivo Working Solutions:

Dosage Calculation: An in vivo study in rats demonstrated efficacy with intraperitoneal

injections of 10 or 20 µg/kg body weight.[5]

Vehicle Formulation: For in vivo administration, the peptide is typically formulated in a vehicle

that improves solubility and bioavailability. A common formulation involves a mixture of

solvents. For example, a vehicle could be composed of 5% DMSO, 30% PEG300, 5%

Tween 80, and 60% saline or PBS.[5]

Preparation:
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Calculate the total amount of a-TGF (34-43) needed based on the number of animals and

the desired dose.

Dissolve the peptide in the required volume of DMSO first.

Sequentially add the other vehicle components (e.g., PEG300, Tween 80, and finally the

aqueous component) with thorough mixing after each addition to maintain solubility.

The final solution should be clear and suitable for injection.

Mechanism of Action and Signaling Pathway
a-TGF (34-43), rat, acts as an antagonist of TGF-α at the Epidermal Growth Factor Receptor

(EGFR), a receptor tyrosine kinase.[2] TGF-α is a potent mitogen that, upon binding to EGFR,

induces receptor dimerization and autophosphorylation of tyrosine residues in the intracellular

domain.[4] This activation triggers several downstream signaling cascades critical for cell

proliferation, survival, and migration, including the PI3K/Akt, MEK/ERK, and PLCγ pathways.[4]

As an antagonist, a-TGF (34-43) is thought to bind to EGFR without inducing its activation,

thereby blocking the binding of endogenous ligands like TGF-α and EGF and inhibiting the

subsequent downstream signaling events.
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Caption: TGF-α Signaling Pathway and Antagonism by a-TGF (34-43).
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Caption: Experimental Workflow for a-TGF (34-43) Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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